Cas no 883541-81-9 (4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoicacid)

• Product Name: 4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoicacid
• CAS No: 883541-81-9
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD07611201
• CID: 3046287
• PubChem ID: 6484552
• Update Time: 2025-05-21

4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoicacid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid
• ASINEX-REAG BAS 12419848
• Benzoic acid, 4-methoxy-3-[(4-pyridinylmethyl)amino]-
• 4-methoxy-3-(pyridin-4-ylmethylamino)benzoic acid
• 883541-81-9
• 4-methoxy-3-[(pyridin-4-ylmethyl)amino]benzoic acid
• AKOS000723861
• HMS1699A04
• 4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoicacid

• MDL： MFCD07611201
• Inchi： 1S/C14H14N2O3/c1-19-13-3-2-11(14(17)18)8-12(13)16-9-10-4-6-15-7-5-10/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key： VOGBNCKCGRAYRM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)O)=CC=1NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.4Ų

Additional information on 4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoicacid

Comprehensive Overview of 4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoic acid (CAS No. 883541-81-9)

4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoic acid (CAS No. 883541-81-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methoxy and pyridinylmethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a benzoic acid backbone with a pyridine moiety, makes it a versatile building block for drug discovery and development.

In recent years, the demand for 4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoic acid has surged due to its potential applications in targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its role as a precursor for designing small-molecule therapeutics, especially in oncology and neurology. The compound's CAS No. 883541-81-9 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key reasons behind the popularity of 4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoic acid is its compatibility with modern high-throughput screening (HTS) techniques. Its structural features allow for easy derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This adaptability aligns with the current trend in drug discovery, where fragment-based drug design and computational chemistry play pivotal roles.

The synthesis of 4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoic acid typically involves multi-step organic reactions, including amidation and etherification. These processes are optimized to achieve high yields and purity, which are crucial for its application in preclinical research. The compound's pyridine ring contributes to its solubility profile, making it suitable for in vitro and in vivo studies.

From an industrial perspective, CAS No. 883541-81-9 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting eco-friendly protocols to produce this compound, reducing the use of hazardous reagents. This shift resonates with the global emphasis on environmentally friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in personalized medicine. With advancements in genomics and proteomics, 4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoic acid is being explored for its ability to interact with specific biological targets. This aligns with the rising demand for tailored therapeutics, a hot topic in both academic and industrial circles.

In summary, 4-Methoxy-3-(pyridin-4-ylmethyl)-amino-benzoic acid (CAS No. 883541-81-9) is a compound of immense scientific and commercial value. Its applications span drug development, biochemical research, and industrial synthesis, making it a subject of continuous exploration. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation.